Cas no 30226-21-2 (Propanoic acid,2-(1H-indazol-6-yloxy)-)

Propanoic acid,2-(1H-indazol-6-yloxy)- structure
30226-21-2 structure
Product Name:Propanoic acid,2-(1H-indazol-6-yloxy)-
CAS No:30226-21-2
MF:C10H10N2O3
MW:206.198002338409
CID:314689
PubChem ID:207588
Update Time:2025-04-19

Propanoic acid,2-(1H-indazol-6-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(1H-indazol-6-yloxy)-
    • 2-(1H-indazol-6-yloxy)propanoic acid
    • Acide (indazolyl-6' oxy)-2 propionique
    • 30226-21-2
    • Propanoic acid, 2-(1H-indazol-6-yloxy)-
    • 2-[(2H-Indazol-6-yl)oxy]propanoic acid
    • Acide (indazolyl-6' oxy)-2 propionique [French]
    • DTXSID90952605
    • Inchi: 1S/C10H10N2O3/c1-6(10(13)14)15-8-3-2-7-5-11-12-9(7)4-8/h2-6H,1H3,(H,11,12)(H,13,14)
    • InChI Key: HKCGZLNTRVAZJM-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)O)C)C1C=CC2C=NNC=2C=1

Computed Properties

  • Exact Mass: 206.0692
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 75.21
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